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Compound of Interest

Compound Name: Biotin-LEVD-FMK

Cat. No.: B1574918

Get Quote

Targeting the Non-Canonical Inflammasome (Caspase-
4/5/1)[1]
Introduction & Mechanistic Basis[2][3]
The Probe: Biotin-LEVD-FMK
Biotin-LEVD-FMK is a functionalized peptide inhibitor designed to covalently modify and

isolate active caspase enzymes.[1] Its design relies on three distinct functional components:

Biotin Tag: Facilitates high-affinity capture using Streptavidin/Avidin matrices (

M), enabling rigorous washing steps that traditional immunoprecipitation (IP) cannot
withstand.[1]

LEVD Sequence (Leu-Glu-Val-Asp): This tetrapeptide sequence mimics the substrate

preference of Caspase-4 (and its homologs Caspase-1 and -5).[1] While Caspase-1 prefers

YVAD, LEVD is highly effective for profiling the non-canonical inflammasome, particularly

Caspase-4, which senses intracellular LPS.
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FMK Warhead (Fluoromethyl ketone): An electrophilic "trap" that reacts irreversibly with the

catalytic cysteine thiolate in the caspase active site.

Mechanism of Action
Unlike reversible competitive inhibitors, FMK probes form a permanent thioether bond with the

enzyme. This "suicide inhibition" freezes the enzyme in its active conformation.

Significance: This method does not just detect presence (like a Western Blot); it detects activity.

[1] Only caspases with an accessible, active catalytic site will react with the FMK moiety.

DOT Diagram: Mechanism & Workflow
The following diagram illustrates the chemical capture and downstream workflow.
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Caption: Figure 1.[1][2] Mechanism of Biotin-LEVD-FMK activity-based profiling. The probe

covalently modifies the active site cysteine, allowing selective isolation of the active enzyme

fraction.

Experimental Design & Controls
Sample Preparation Strategy

Live Cell Labeling (Recommended): Add Biotin-LEVD-FMK directly to culture media 1–2

hours prior to harvest.[1] This captures the enzyme in its native environment and prevents

post-lysis artifacts.

Lysate Labeling (Alternative): Labeling post-lysis is possible but requires careful buffer

control (avoiding competing thiols like DTT during the labeling step).[1]
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Essential Controls
Control Type Reagent/Condition Purpose

Negative Control DMSO Vehicle only
Establishes background

binding to beads.[1]

Competition Control
Unlabeled LEVD-FMK (10x

excess)

Pre-incubate with unlabeled

inhibitor to block active sites.

[1] If the signal disappears, the

binding is specific.

Specificity Control Biotin-DEVD-FMK

Uses a Caspase-3 specific

sequence to differentiate

apoptotic vs. inflammatory

caspase activity.[1]

Positive Control LPS + Nigericin treated cells

Induces robust

NLRP3/Caspase-1 activation

to verify pull-down efficiency.[1]

Detailed Protocol: Affinity Pull-Down
Phase A: Live Cell Labeling
Reagents:

Biotin-LEVD-FMK (Stock: 10 mM in DMSO).[1][3]

Cell Culture Media (e.g., RPMI/DMEM).[1]

Seed Cells: Plate cells (e.g., THP-1, BMDMs) at

cells/mL.

Induction: Treat cells with inflammasome inducers (e.g., LPS priming for 3h, followed by

specific triggers) as per experimental design.

Labeling: 1 hour before harvesting, add Biotin-LEVD-FMK to the media.[1]

Recommended Concentration: 10–20 µM.[1][4]
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Note: Higher concentrations (>50 µM) may increase non-specific binding.[1]

Harvest: Collect cells by centrifugation (500 x g, 5 min, 4°C). Wash 2x with ice-cold PBS to

remove unbound probe.[1]

Phase B: Lysis & Solubilization
Lysis Buffer:

25 mM Tris-HCl pH 7.4[1]

150 mM NaCl[1]

1% NP-40 (or 1% Triton X-100)[1]

10% Glycerol[1][5]

Critical: Do NOT add DTT or Mercaptoethanol yet (unless labeling is already complete and

quenched).[1] Add Protease Inhibitor Cocktail (EDTA-free).[1]

Resuspend cell pellet in Lysis Buffer (approx. 500 µL per

cells).

Incubate on ice for 20–30 minutes with intermittent vortexing.

Centrifuge at 14,000 x g for 15 min at 4°C to pellet debris.

Transfer supernatant (lysate) to a fresh tube. Save 30 µL as "Input" control.

Phase C: Streptavidin Pull-Down[1]
Bead Prep: Wash 30–50 µL of Streptavidin-Agarose (or Magnetic) beads per sample with

Lysis Buffer (3x).

Incubation: Add the cell lysate to the washed beads. Incubate for 2 hours to Overnight at 4°C

with rotation.

Tip: Overnight incubation maximizes capture of low-abundance active caspases.[1]
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Washing (Stringency is Key):

Wash 1: Lysis Buffer (Standard).[1]

Wash 2: Lysis Buffer + 0.5 M NaCl (High salt removes non-specific ionic interactions).[1]

Wash 3: Lysis Buffer (Standard) to remove salt.[1]

Note: Because the Biotin-Streptavidin bond is robust, you can use more stringent washes

than standard Co-IPs.

Phase D: Elution & Detection[5][8][9]
Remove the final wash buffer completely.

Add 30–50 µL of 2x SDS-PAGE Sample Buffer (containing BME or DTT).[1]

Boil at 95°C for 5–10 minutes.

Centrifuge to pellet beads; load the supernatant onto an SDS-PAGE gel.

Western Blot: Probe with anti-Caspase-4 (or Caspase-1) antibody.[1]

Result: You should see the specific caspase band in the pull-down lane. The molecular

weight may be slightly shifted due to the covalent modification, but usually, this is

negligible (~800 Da).

Troubleshooting & Optimization
High Background (Non-specific binding)

Cause: Biotinylated proteins occur naturally (e.g., carboxylases like Pyruvate Carboxylase,

~130 kDa).[1]

Solution: These bands are usually high MW.[1] Caspases are 10–50 kDa.[1] Ignore high MW

bands or pre-clear lysates with Streptavidin beads before adding the probe (only works for

lysate labeling, not live cell labeling).

Solution: Increase wash stringency (up to 0.1% SDS in wash buffer).
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No Signal
Cause: Caspase was not activated.[1]

Solution: Verify induction with a positive control (e.g., Nigericin).[1]

Cause: Probe degradation.[1]

Solution: FMK compounds are moisture-sensitive.[1] Store aliquots at -20°C with desiccant.

Avoid repeated freeze-thaw.[1][4][6][7][8]

Signal in "Competition" Control
Cause: Insufficient concentration of unlabeled competitor.

Solution: Pre-incubate with 50–100 µM unlabeled LEVD-FMK for 30 mins before adding the

biotinylated version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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